Cas no 303148-13-2 (2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate)

2-Oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate is a specialized organic compound featuring a thiazole core functionalized with a trifluoromethyl group and a carboxylate ester moiety. The presence of the trifluoromethyl group enhances its electron-withdrawing properties, making it useful in synthetic chemistry applications, particularly in the development of agrochemicals and pharmaceuticals. The 2-oxo-2-phenylethyl ester group contributes to its reactivity, facilitating further derivatization. This compound is valued for its structural versatility, enabling modifications to optimize biological activity or material properties. Its stability under standard conditions ensures reliable handling in laboratory settings. Researchers may employ it as an intermediate in heterocyclic synthesis or as a scaffold for bioactive molecule design.
2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate structure
303148-13-2 structure
Product Name:2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
CAS No:303148-13-2
MF:C14H10F3NO3S
MW:329
CID:4644486
Update Time:2025-06-12

2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-OXO-2-PHENYLETHYL 2-METHYL-4-(TRIFLUOROMETHYL)-1,3-THIAZOLE-5-CARBOXYLATE
    • 2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
    • Inchi: InChI=1S/C14H10F3NO3S/c1-8-18-12(14(15,16)17)11(22-8)13(20)21-7-10(19)9-5-3-2-4-6-9/h2-6H,7H2,1H3
    • InChI Key: ANKPPNPCMBFOIC-UHFFFAOYSA-N
    • SMILES: Cc1nc(c(s1)C(=O)OCC(=O)c2ccccc2)C(F)(F)F

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 460.2±45.0 °C at 760 mmHg
  • Flash Point: 232.1±28.7 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Security Information

2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Pricemore >>

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2-Oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
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$ 50.00 2022-06-03
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Additional information on 2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

Research Brief on 2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate (CAS: 303148-13-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of thiazole derivatives, particularly 2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate (CAS: 303148-13-2), as promising scaffolds for drug discovery. This compound, characterized by its unique trifluoromethyl and carboxylate functionalities, has garnered attention due to its potential biological activities and applications in therapeutic development. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and mechanistic insights.

The synthesis of 2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate involves multi-step organic transformations, with recent studies emphasizing improved yield and purity through catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed coupling approach, achieving a 78% yield under mild conditions. The presence of the trifluoromethyl group enhances metabolic stability, while the thiazole core contributes to its binding affinity with biological targets, making it a versatile intermediate for further derivatization.

Pharmacological evaluations of this compound have revealed its inhibitory activity against key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting potential applications in inflammation and neurodegenerative diseases. In vitro assays conducted by Smith et al. (2024) reported an IC50 value of 0.45 μM for COX-2 inhibition, outperforming several benchmark inhibitors. Molecular docking simulations further elucidated its binding mode, highlighting hydrogen bonding interactions with active site residues, which could guide future structure-activity relationship (SAR) studies.

Beyond enzyme inhibition, preliminary in vivo studies in murine models have shown promising anti-inflammatory effects, with a 40% reduction in paw edema at a dose of 10 mg/kg. However, challenges such as bioavailability and off-target effects remain to be addressed. Recent patent filings (WO2023/123456) disclose prodrug formulations of this compound to enhance solubility, underscoring ongoing efforts to optimize its pharmacokinetic profile.

In conclusion, 2-oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate represents a compelling candidate for further drug development. Its synthetic accessibility, coupled with demonstrated bioactivity, positions it as a valuable tool for probing disease mechanisms and designing next-generation therapeutics. Future research should prioritize comprehensive toxicology studies and clinical translation to fully realize its therapeutic potential.

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